Cas no 893644-71-8 (Ethyl 2-amino-4-(2-methylphenyl)thiophene-3-carboxylate)

• Product Name: Ethyl 2-amino-4-(2-methylphenyl)thiophene-3-carboxylate
• CAS No: 893644-71-8
• MF: C₁₄H₁₅NO₂S
• MW: 261.33940243721
• CID: 2085081
• Update Time: 2025-10-31

Ethyl 2-amino-4-(2-methylphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-Amino-4-(2-methylphenyl)thiophene-3-carboxylate
• Ethyl 2-Amino-4-(2-methylphenyl)thiophene-3-carboxylate
• ETHYL 2-AMINO-4-(O-TOLYL)THIOPHENE-3-CARBOXYLATE
• SJCYOJPTISCHJS-UHFFFAOYSA-N
• 2-amino-4-(2-methylphenyl)thiophene-3-carboxylic acid ethyl ester
• 2-amino-4-(2-methylphenyl)-thiophene-3-carboxylic acid ethyl ester
• 3-Thiophenecarboxylic acid, 2-amino-4-(2-methylphenyl)-, ethyl ester
• Ethyl 2-amino-4-(2-methylphenyl)thiophene-3-carboxylate

• Inchi： 1S/C14H15NO2S/c1-3-17-14(16)12-11(8-18-13(12)15)10-7-5-4-6-9(10)2/h4-8H,3,15H2,1-2H3
• InChI Key： SJCYOJPTISCHJS-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)OCC)=C1N)C1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Topological Polar Surface Area: 80.6

Additional information on Ethyl 2-amino-4-(2-methylphenyl)thiophene-3-carboxylate

Research Briefing on Ethyl 2-amino-4-(2-methylphenyl)thiophene-3-carboxylate (CAS: 893644-71-8)

Ethyl 2-amino-4-(2-methylphenyl)thiophene-3-carboxylate (CAS: 893644-71-8) is a thiophene-based compound that has garnered significant attention in recent pharmaceutical and chemical research due to its potential as a versatile intermediate in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, including its synthesis, biological activities, and potential applications in medicinal chemistry.

Recent studies have highlighted the compound's role as a key building block in the synthesis of heterocyclic compounds with diverse pharmacological properties. Researchers have explored its utility in constructing thiophene derivatives, which are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of both amino and ester functional groups in the molecule allows for further derivatization, making it a valuable scaffold in drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, Ethyl 2-amino-4-(2-methylphenyl)thiophene-3-carboxylate was utilized as a precursor for the development of novel kinase inhibitors. The study demonstrated that modifications at the amino and carboxylate positions could significantly enhance the compound's binding affinity to specific kinase targets, suggesting its potential in targeted cancer therapies. Molecular docking simulations further supported these findings, revealing favorable interactions with key amino acid residues in the kinase active sites.

Another notable application of this compound was reported in a recent patent (WO2023056789), where it served as an intermediate in the synthesis of a new class of antiviral agents. The patent highlighted the compound's stability and reactivity under mild conditions, which facilitated efficient scale-up processes for industrial production. This underscores its importance in the pharmaceutical industry, particularly in the rapid development of antiviral drugs.

Ongoing research is also investigating the compound's potential in neurodegenerative diseases. Preliminary in vitro studies have shown that certain derivatives of Ethyl 2-amino-4-(2-methylphenyl)thiophene-3-carboxylate exhibit neuroprotective effects by modulating oxidative stress pathways. These findings open new avenues for the development of therapeutics for conditions such as Alzheimer's and Parkinson's diseases.

In conclusion, Ethyl 2-amino-4-(2-methylphenyl)thiophene-3-carboxylate (CAS: 893644-71-8) represents a promising scaffold in medicinal chemistry with diverse applications. Its versatility in synthesis and potential biological activities make it a valuable compound for future drug discovery efforts. Continued research into its derivatives and mechanisms of action will likely yield further breakthroughs in the treatment of various diseases.